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Compound of Interest

Ethyl 1-methyl-4-
Compound Name:
oxocyclohexanecarboxylate

Cat. No.: B182229

Technical Guide: Ethyl 1-methyl-4-
oxocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 1-methyl-4-oxocyclohexanecarboxylate is a substituted cyclohexanone derivative with
the chemical formula C10H1603. This document provides a comprehensive overview of its
physical state and appearance, supported by available data and standardized experimental
protocols for property determination.

Physical State and Appearance

Ethyl 1-methyl-4-oxocyclohexanecarboxylate is a liquid at standard temperature and
pressure.[1] Its appearance is generally described as a colorless to yellow or pale yellow to
yellow-brown liquid.[1][2]

Quantitative Physical Data

The following table summarizes the key physical properties of Ethyl 1-methyl-4-
oxocyclohexanecarboxylate. It is important to note that some of the available data are
predicted values.
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Property Value Source
Molecular Formula C10H1603 [1112][3]
Molecular Weight 184.23 g/mol [1][3]
Physical State Liquid [1]
Appearance Colorless to Yellow Liquid [1]
Boiling Point (Predicted) 274.7 + 28.0 °C at 760 Torr [1]
Density (Predicted) 1.113 + 0.06 g/cm3 at 20 °C [1]

CAS Number 147905-77-9 [1][21[3]

Experimental Protocols for Physical Property
Determination

While specific experimental data for Ethyl 1-methyl-4-oxocyclohexanecarboxylate is limited,
the following are detailed, standard methodologies for determining the key physical properties
of a liquid organic compound.

Determination of Boiling Point (Micro Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For small sample volumes, a micro-boiling point determination method is suitable.

Apparatus:

Thiele tube or similar heating apparatus

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or hot plate)
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o Sample of Ethyl 1-methyl-4-oxocyclohexanecarboxylate

Procedure:

A small amount of the liquid sample is placed into the small test tube.
o The capillary tube is inverted (open end down) and placed into the sample.
e The test tube is attached to the thermometer.

e The assembly is placed in the Thiele tube containing a high-boiling point liquid (e.g., mineral
oil).

e The apparatus is heated gently.

e As the temperature rises, a stream of bubbles will emerge from the capillary tube.
o Heating is continued until a steady stream of bubbles is observed.

e The heat source is then removed, and the apparatus is allowed to cool.

e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Determination of Density

Density is the mass of a substance per unit volume.

Apparatus:

o Pycnometer (density bottle) or a graduated cylinder and an analytical balance
o Water bath for temperature control

o Sample of Ethyl 1-methyl-4-oxocyclohexanecarboxylate

Procedure using a Graduated Cylinder and Balance:

e The mass of a clean, dry graduated cylinder is measured using an analytical balance.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b182229?utm_src=pdf-body
https://www.benchchem.com/product/b182229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e A known volume of the liquid is added to the graduated cylinder. The volume is read from the
bottom of the meniscus.

e The mass of the graduated cylinder containing the liquid is measured.

e The mass of the liquid is determined by subtracting the mass of the empty graduated
cylinder from the mass of the cylinder with the liquid.

e The density is calculated by dividing the mass of the liquid by its volume.

» For higher accuracy, a pycnometer should be used, and the measurements should be
repeated to obtain an average value. The temperature at which the measurement is made
should be recorded.

Logical Workflow

The following diagram illustrates a typical workflow for the characterization of the physical
properties of a liquid chemical sample like Ethyl 1-methyl-4-oxocyclohexanecarboxylate.
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Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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